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Compound of Interest

Compound Name: 4-Bromo-2-methylbut-1-ene

Cat. No.: B058032 Get Quote

Technical Support Center: 4-Bromo-2-methylbut-1-
ene
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 4-Bromo-2-methylbut-1-ene (CAS: 20038-12-

4).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Bromo-2-methylbut-1-ene?

A1: 4-Bromo-2-methylbut-1-ene is a flammable liquid and vapor.[1] It is harmful if swallowed

and causes skin and serious eye irritation.[2] It may also cause respiratory irritation.[3]

Inhalation of high concentrations of vapor may lead to symptoms such as headache, dizziness,

tiredness, nausea, and vomiting.[3]

Q2: What Personal Protective Equipment (PPE) is required when handling this chemical?

A2: When handling 4-Bromo-2-methylbut-1-ene, it is crucial to use appropriate personal

protective equipment. This includes:

Eye/Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4][5]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

[4][6] Flame-retardant antistatic protective clothing is recommended.

Respiratory Protection: If working in an area with inadequate ventilation or if exposure limits

are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator with

a filter for organic gases and vapors.[3][4][5]

Q3: What are the proper storage conditions for 4-Bromo-2-methylbut-1-ene?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]

Long-term storage should be at 2-8°C.[2] It should be kept away from heat, sparks, open

flames, and other sources of ignition.[3][4][5] The compound is also light-sensitive and should

be protected from light.[3][5]

Q4: Which substances are incompatible with 4-Bromo-2-methylbut-1-ene?

A4: This compound is incompatible with strong bases and oxidizing agents.[3][4][5] Contact

with these materials should be avoided to prevent hazardous reactions.

Q5: What is the correct procedure for handling a spill?

A5: In the event of a spill, first ensure adequate ventilation and remove all sources of ignition.

[3][5] Wear appropriate personal protective equipment. Absorb the spill with an inert material

such as sand, silica gel, or sawdust.[3][5] Use non-sparking tools and explosion-proof

equipment during cleanup.[3][5] Collect the absorbed material into a suitable, closed container

for disposal.[3][5] Do not let the chemical enter the drains.[3]

Q6: How should I dispose of waste 4-Bromo-2-methylbut-1-ene?

A6: Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste. Disposal should be carried out at an approved waste disposal plant in

accordance with local, regional, and national hazardous waste regulations to ensure complete

and accurate classification.[3][5]

Q7: What are the first-aid measures in case of exposure?

A7:
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Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms occur, call a poison center or doctor.[3][4][6]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water or shower.[3][4][6] If skin irritation or a rash occurs, seek medical advice.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.[3][4] If eye irritation persists, get medical

attention.[3][5]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[6] Seek immediate medical

assistance.[3][6]

Troubleshooting Guide
Q: My reaction yield is lower than expected. Could the 4-Bromo-2-methylbut-1-ene have

degraded?

A: Yes, this is possible. 4-Bromo-2-methylbut-1-ene is sensitive to light and can degrade over

time.[3][5] Improper storage, such as exposure to light or elevated temperatures, can lead to

decomposition. It is recommended to use a fresh bottle or verify the purity of the existing stock

via techniques like NMR or GC-MS before use. Purity is typically 95% or higher from suppliers.

[7]

Q: I am observing unexpected side products in my reaction. What could be the cause?

A: The presence of unexpected side products can be attributed to several factors. 4-Bromo-2-
methylbut-1-ene is an allylic bromide with dual functionality: the bromine is a good leaving

group for nucleophilic substitution, and the double bond can undergo addition reactions.[7] The

reaction conditions, such as temperature and the presence of incompatible materials like

strong bases or oxidizing agents, can promote side reactions.[3][4] Ensure all equipment is

clean and dry, and that the reaction is performed under the recommended conditions.

Quantitative Data
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Property Value

Molecular Formula C₅H₉Br

Molecular Weight 149.03 g/mol [8]

Appearance Colorless Liquid[7]

Density 1.3 g/cm³[2][9]

Boiling Point 125°C[2][9]

Flash Point 26°C[2][9]

Refractive Index 1.45[2]

Purity ≥ 95%[2][7]

Standard Operating Protocol: General Handling
This protocol outlines the general procedure for safely handling 4-Bromo-2-methylbut-1-ene
in a laboratory setting.

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[3]

Work in a well-ventilated chemical fume hood.[1][3]

Gather all necessary PPE: chemical safety goggles, appropriate gloves, and a lab coat.

Ensure all glassware is dry and free of contaminants.

Ground and bond all containers and receiving equipment to prevent static discharge.[1][3]

Handling:

Use only non-sparking tools.[1][3][4]

Carefully measure and dispense the required amount of the chemical.
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Keep the container tightly closed when not in use.[1][3][4]

Avoid direct contact with skin and eyes, and avoid inhaling vapors.[3]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[3][4]

Clean the work area and any equipment used.

Dispose of any waste, including contaminated PPE, according to institutional and national

guidelines for hazardous waste.[3]

Return the chemical to its designated storage location, ensuring it is protected from light

and heat.[2][3]

Visual Workflow
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Immediate Actions

Assess & Prepare

Containment & Cleanup

Decontamination & Reporting

Spill Occurs

Evacuate Immediate Area

Alert Colleagues & Supervisor

Remove Ignition Sources
(if safe to do so)

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Cover with Inert Absorbent
(Sand, Vermiculite)

Collect with Non-Sparking Tools

Place in Labeled, Sealed
Container for Hazardous Waste

Decontaminate Spill Area

Dispose of Waste via
EH&S Guidelines

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a 4-Bromo-2-methylbut-1-ene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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